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Compound of Interest

Compound Name: 3-Phenoxypropionic acid
CAS No.: 7170-38-9
Cat. No.: B186474
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Phenoxypropionic acid (CAS No: 7170-38-9). The information herein is
curated for researchers and professionals in the fields of chemistry and drug development, with
a focus on delivering precise data, standardized experimental methodologies, and logical
workflows. All quantitative data is presented in a structured format for clarity and comparative
analysis.

Core Physicochemical Data

3-Phenoxypropionic acid is an aromatic ether and carboxylic acid derivative.[1] At room
temperature, it presents as a white to off-white crystalline solid with a faint characteristic odor.
[2][3] It serves primarily as an intermediate in the synthesis of herbicides and pharmaceutical
agents.[2] The following table summarizes its key physicochemical properties.
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Property Value Source(s)
Molecular Formula CoH1003 [2][4]
Molecular Weight 166.17 g/mol [11[2][5]
Melting Point 96 - 100 °C [2][41[5]
Boiling Point 235-245°C [21[41[5]

Acid Dissociation Constant
(pKa)

4.12 £ 0.10 (Predicted)

[3]4]

Octanol-Water Partition
Coefficient (LogP)

1.54 (Predicted)

[2]6]1[7]

Water Solubility

Limited / Sparingly Soluble

[3][6]

White to off-white crystalline

Appearance 2][3
PP solid/powder 23]

Density ~1.17 g/cm3 (Rough Estimate) [4]

Flash Point 84 - 245 °C [2][4]

Experimental Protocols

The determination of physicochemical properties is fundamental to chemical characterization

and regulatory assessment. The following are detailed summaries of standard methodologies,

based on OECD (Organisation for Economic Co-operation and Development) guidelines, which

are globally recognized standards for chemical testing.

Determination of Melting Point/Melting Range (Adapted
from OECD Guideline 102)

The melting point is the temperature at which a substance transitions from a solid to a liquid

state at atmospheric pressure.[1][6] For a crystalline solid like 3-Phenoxypropionic acid, the

capillary method is a common and appropriate technique.

Methodology: Capillary/Metal Block Method
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o Sample Preparation: A small quantity of finely powdered, dry 3-Phenoxypropionic acid is
packed into a capillary tube to a height of 2-4 mm. The packing must be dense and uniform.

e Apparatus: A melting point apparatus with an electrically heated metal block and a calibrated
temperature sensor is used. The apparatus should have a viewing lens or camera to observe
the sample within the capillary.

e Heating: The metal block is heated at a rapid rate until the temperature is approximately
10°C below the expected melting point (96-100°C).

o Equilibration: The heating rate is then reduced to approximately 1-2°C per minute to ensure
thermal equilibrium between the sample and the thermometer.

o Observation: The temperature is recorded at two points:
o T_initial: The temperature at which the first signs of liquefaction are observed.

o T_final: The temperature at which the last solid particle disappears, and the substance is
completely liquid.

e Reporting: The melting range is reported as the interval between T_initial and T_final. For a
relatively pure substance, this range is typically narrow. The procedure is repeated at least
twice, and the average value is reported.

Determination of Boiling Point (Adapted from OECD
Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[3][4] Differential Scanning Calorimetry (DSC) is a modern
thermal analysis technique suitable for determining the boiling point of pure substances.

Methodology: Differential Scanning Calorimetry (DSC)

o Apparatus: A Differential Scanning Calorimeter, calibrated for temperature and heat flow
using high-purity standards (e.g., indium, tin).
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o Sample Preparation: A small, accurately weighed amount of 3-Phenoxypropionic acid
(typically 1-5 mg) is placed into a suitable sample pan (e.g., aluminum). The pan is
hermetically sealed, and a small pinhole is pierced in the lid to allow vapor to escape during
boiling. An empty, sealed pan is used as a reference.

o Measurement: The sample and reference pans are placed in the DSC cell. The temperature
is increased at a constant, controlled rate (e.g., 10°C/min) under an inert atmosphere (e.g.,
nitrogen).

o Data Analysis: The instrument measures the differential heat flow required to maintain the
sample and reference at the same temperature. As the sample reaches its boiling point, it
absorbs a significant amount of energy (enthalpy of vaporization), resulting in a large
endothermic peak on the DSC thermogram.

o Reporting: The boiling point is determined from the onset temperature of the endothermic
boiling peak. The value should be corrected to standard atmospheric pressure (101.325 kPa)
if the measurement was performed at a different pressure.

Determination of the Partition Coefficient (LogP)
(Adapted from OECD Guideline 107)

The n-octanol/water partition coefficient (P_ow or K_ow) is a measure of a chemical's
lipophilicity and is a critical parameter in drug development for predicting absorption and
distribution. It is the ratio of the equilibrium concentrations of a substance in a two-phase
system of n-octanol and water.[2] The Shake Flask Method is the traditional and most widely
recognized technique.

Methodology: Shake Flask Method

e Preparation of Solvents: High-purity n-octanol and water are mutually saturated by shaking
them together for 24 hours, followed by a 24-hour separation period.

o Test Substance Preparation: A stock solution of 3-Phenoxypropionic acid is prepared in n-
octanol. Since the compound is an acid, the aqueous phase should be buffered to a pH at
least 2 units below the pKa (~4.12) to ensure the substance is in its non-ionized form. A pH
of 2 is appropriate.
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o Partitioning: Three test vessels are prepared with different volume ratios of the saturated n-
octanol and saturated water (e.g., 2:1, 1:1, 1:2). A known amount of the stock solution is
added to each. The total concentration should not exceed 0.01 mol/L in either phase.

o Equilibration: The vessels are sealed and agitated (e.g., by shaking or inversion) at a
constant temperature (20-25°C) until equilibrium is reached. This can take several hours.

o Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol
and water phases.

o Concentration Analysis: The concentration of 3-Phenoxypropionic acid in each phase
(aqueous and octanolic) is determined using a suitable analytical method, such as High-
Performance Liquid Chromatography (HPLC) with UV detection.

» Calculation: The partition coefficient (P_ow) for each test vessel is calculated as:
o P _ow=C_octanol / C_water

o The final result is expressed as its base-10 logarithm, LogP. The values from the three
runs should agree within £ 0.3 log units.

Visualized Workflows and Relationships
Experimental Workflow for LogP Determination

The following diagram illustrates the key steps of the OECD 107 Shake Flask method for
determining the LogP of a compound like 3-Phenoxypropionic acid.
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Workflow for LogP determination via the Shake Flask method.
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Relevance of Physicochemical Properties in Drug
Development

The properties detailed in this guide are not merely descriptive; they are predictive of a
molecule's behavior in biological systems. The following diagram illustrates the logical
relationship between these core properties and key stages of drug development.

Core Physicochemical Properties

Molecular Weight

Lipophilicity

Solubility lonization state

Absorption Distribution

BNl (e.g., Gut Wall Permeation) (e.g., Blood-Brain Barrier)

Formulation Metabolism &
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Click to download full resolution via product page

Impact of physicochemical properties on drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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